![molecular formula C14H8CuN2S4 B3052461 Copper mercaptobenzothiazole CAS No. 4162-43-0](/img/structure/B3052461.png)
Copper mercaptobenzothiazole
Overview
Description
Copper Mercaptobenzothiazole is a compound that is used to passivate electroplated copper coatings . It is mixed with Benzotriazole (BTAH) to form a protective film on the copper coating .
Synthesis Analysis
During the composite passivation process of BTAH and MBT, the copper coating undergoes several steps: chemical dissolution of the copper coating, preferential adsorption of MBT, formation of Cu (I)–BTA complex film and Cu2O, and synergistic growth of Cu (I)–BTA and Cu (I)–MBT .Molecular Structure Analysis
The molecular structure of this compound is complex. The sulfur (Sexo and Sendo) and nitrogen (N or NH) atoms are the reactive sites in the molecules . MBT can covalently bond to the oxide surface as well as to the oxide edges, oxide walls, and metal surface exposed by depassivation .Chemical Reactions Analysis
The chemical reactions involved in the formation of this compound are complex. The process involves the chemical dissolution of the copper coating, preferential adsorption of MBT, formation of Cu (I)–BTA complex film and Cu2O, and synergistic growth of Cu (I)–BTA and Cu (I)–MBT .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound are determined by its molecular structure and the chemical reactions it undergoes. A protective film with a thickness of about 233 nm, containing the inner layer of BTA–Cu (I) and MBT–Cu (I) and the outer layer of MBT–Cu (I) and Cu2O, is formed on the copper coating after composite passivation .Scientific Research Applications
Corrosion Inhibition
Copper mercaptobenzothiazole, particularly in its form as 2-mercaptobenzothiazole (MBT), is extensively researched for its corrosion inhibition properties. It effectively prevents copper corrosion, especially in oxidized surfaces. Studies using quantum chemical DFT calculations indicate that both thione and thiolate forms of MBT exhibit strong interaction with oxidized copper surfaces, potentially forming a protective layer in aqueous environments (Chiter et al., 2021). Similar research shows that MBT adsorption on copper surfaces leads to the formation of compact, homogeneous molecular films, which significantly enhance corrosion resistance (Wu et al., 2020).
Interaction with Metal Surfaces
The interaction of MBT with various metal surfaces like copper, silver, and gold has been studied using techniques such as surface-enhanced Raman scattering (SERS) spectroscopy. These studies reveal that MBT attaches to metal surfaces through bonding between its exocyclic sulfur atom and metal atoms, forming a monolayer (Woods et al., 2000).
Surface Protection and Film Formation
Research on azoles like MBT has shown their effectiveness in forming protective films on metal surfaces, such as copper alloys, in various environments. These films inhibit corrosion by affecting both anodic and cathodic processes and are believed to act through chemisorption (Zheludkevich et al., 2005).
Preconcentration of Metal Ions
MBT-modified adsorbents have been used for the preconcentration of metal ions like Cd(II), Cu(II), and Pb(II). Nano-TiO2 modified with MBT, for instance, has been investigated for its capacity to adsorb these metal ions, demonstrating its potential for environmental monitoring and remediation (Pourreza et al., 2014).
Mechanism of Action
The mechanism of action of Copper Mercaptobenzothiazole involves the formation of a protective film on the copper coating. This film significantly improves the corrosion resistance of copper coatings, and its corrosion inhibition efficiency for copper coatings reaches 90.7%, which is far better than that produced by using BTAH or MBT alone .
Properties
IUPAC Name |
copper;1,3-benzothiazole-2-thiolate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2C7H5NS2.Cu/c2*9-7-8-5-3-1-2-4-6(5)10-7;/h2*1-4H,(H,8,9);/q;;+2/p-2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VURZAXVELVEAAN-UHFFFAOYSA-L | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=C(S2)[S-].C1=CC=C2C(=C1)N=C(S2)[S-].[Cu+2] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H8CuN2S4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
149-30-4 (Parent), 15158-11-9 (Parent) | |
Record name | Copper mercaptobenzothiazole | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004162430 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID90954245 | |
Record name | Copper(2+) bis(1,3-benzothiazole-2-thiolate) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90954245 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
396.0 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
4162-43-0, 52139-06-7, 32510-27-3 | |
Record name | Copper mercaptobenzothiazole | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004162430 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2(3H)-Benzothiazolethione, copper(2+) salt | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0052139067 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2(3H)-Benzothiazolethione, copper salt (1:?) | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Copper(2+) bis(1,3-benzothiazole-2-thiolate) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90954245 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Benzothiazole-2(3H)-thione, copper salt (2+) | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.021.823 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | CUPRIC 2-MERCAPTOBENZOTHIAZOLE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/DH7RU687QX | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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